Cas no 1187361-13-2 (3-Cyano-1H-pyrazole-5-carboxylic acid)
3-Cyano-1H-pyrazole-5-carboxylic acid is a versatile heterocyclic compound featuring both cyano and carboxylic acid functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its pyrazole core offers structural rigidity, while the reactive cyano and carboxyl groups enable further derivatization, such as amidation, esterification, or cyclization. This compound is particularly useful in the development of agrochemicals, medicinal compounds, and coordination chemistry due to its ability to act as a ligand or building block for more complex structures. Its stability and well-defined reactivity profile make it a reliable choice for researchers seeking to explore novel pyrazole-based derivatives.
1187361-13-2 structure
Product Name:3-Cyano-1H-pyrazole-5-carboxylic acid
CAS No:1187361-13-2
MF:C5H3N3O2
MW:137.096220254898
MDL:MFCD09036046
CID:822813
PubChem ID:22158951
Update Time:2025-05-21
3-Cyano-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-1H-pyrazole-5-carboxylic acid
- PubChem23650
- FCH832437
- AK139764
- AX8221882
- MFCD09036046
- 3-cyano-1H-pyrazole-5-carboxylicacid
- CS-13288
- 1187361-13-2
- 5-CYANO-2H-PYRAZOLE-3-CARBOXYLIC ACID
- CS-0040253
- AKOS004118160
- DB-122674
- DTXSID00623036
- AKOS023832719
- SCHEMBL10340622
-
- MDL： MFCD09036046
- Inchi： 1S/C5H3N3O2/c6-2-3-1-4(5(9)10)8-7-3/h1H,(H,7,8)(H,9,10)
- InChI Key： NTSMOUACTOCHOU-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C#N)=NN1)=O
Computed Properties
- Exact Mass: 137.022526347g/mol
- Monoisotopic Mass: 137.022526347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.8
- XLogP3: 0.1
3-Cyano-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C890986-1g |
3-Cyano-1H-pyrazole-5-carboxylic acid |
1187361-13-2 | ≥95% | 1g |
5,489.10 | 2021-05-17 | |
| Chemenu | CM188897-100mg |
3-cyano-1H-pyrazole-5-carboxylic acid |
1187361-13-2 | 95+% | 100mg |
$146 | 2021-08-05 | |
| Chemenu | CM188897-250mg |
3-cyano-1H-pyrazole-5-carboxylic acid |
1187361-13-2 | 95+% | 250mg |
$220 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YJ459-50mg |
3-Cyano-1H-pyrazole-5-carboxylic acid |
1187361-13-2 | 95+% | 50mg |
392.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YJ459-200mg |
3-Cyano-1H-pyrazole-5-carboxylic acid |
1187361-13-2 | 95+% | 200mg |
1491.0CNY | 2021-07-18 | |
| Alichem | A049002986-1g |
3-Cyano-1H-pyrazole-5-carboxylic acid |
1187361-13-2 | 95% | 1g |
$914.94 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YJ459-100mg |
3-Cyano-1H-pyrazole-5-carboxylic acid |
1187361-13-2 | 95+% | 100mg |
1624CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YJ459-250mg |
3-Cyano-1H-pyrazole-5-carboxylic acid |
1187361-13-2 | 95+% | 250mg |
3713CNY | 2021-05-07 | |
| Chemenu | CM188897-100mg |
3-cyano-1H-pyrazole-5-carboxylic acid |
1187361-13-2 | 95%+ | 100mg |
$111 | 2023-02-03 | |
| Chemenu | CM188897-250mg |
3-cyano-1H-pyrazole-5-carboxylic acid |
1187361-13-2 | 95%+ | 250mg |
$168 | 2023-02-03 |
3-Cyano-1H-pyrazole-5-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1187361-13-2)3-Cyano-1H-pyrazole-5-carboxylic acid
Order Number:A996013
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:16
Price ($):334.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1187361-13-2)3-cyano-1H-pyrazole-5-carboxylic acid
Order Number:sfd14004
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
3-Cyano-1H-pyrazole-5-carboxylic acid Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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